Cas no 69274-83-5 (Heptanedioic acid, 4-methyl-, monomethyl ester, (R)-)

• Product Name: Heptanedioic acid, 4-methyl-, monomethyl ester, (R)-
• CAS No: 69274-83-5
• MF: C₉H₁₅O₄
• MW: 187.213003396988
• CID: 391979
• PubChem ID: 71374465
• Update Time: 2025-04-19

Heptanedioic acid, 4-methyl-, monomethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 4-methyl-, monomethyl ester, (R)-
• (4R)-7-methoxy-4-methyl-7-oxoheptanoate
• DTXSID20797243
• 69274-83-5

• Inchi： 1S/C9H16O4/c1-7(3-5-8(10)11)4-6-9(12)13-2/h7H,3-6H2,1-2H3,(H,10,11)/p-1/t7-/m1/s1
• InChI Key： YVEPYHZOCQHSIF-SSDOTTSWSA-M
• SMILES： O(C)C(CC[C@H](C)CCC(=O)[O-])=O

Computed Properties

• Exact Mass: 187.09703396g/mol
• Monoisotopic Mass: 187.09703396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų